Cas no 2098079-82-2 (2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one
• CAS No: 2098079-82-2
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 4774238
• Update Time: 2025-05-20

2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one
• 2-azido-1-[3-(1-hydroxyethyl)piperidin-1-yl]ethanone
• 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H16N4O2/c1-7(14)8-3-2-4-13(6-8)9(15)5-11-12-10/h7-8,14H,2-6H2,1H3
• InChI Key： JRLDPVILTVWVLH-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C(CN=[N+]=[N-])=O)CCC1

Computed Properties

• Exact Mass: 212.12732577 g/mol
• Monoisotopic Mass: 212.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9
• Molecular Weight: 212.25

Additional information on 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one

Comprehensive Overview of 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one (CAS No. 2098079-82-2)

The compound 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one (CAS No. 2098079-82-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an azido group and a piperidine ring, makes it a valuable intermediate in drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its versatility in click chemistry reactions, which are pivotal in modern drug development and biomarker labeling.

One of the most notable attributes of 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one is its role in bioorthogonal chemistry. The azido moiety allows for efficient coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in proteomics and cell imaging. This property aligns with current trends in precision medicine, where targeted molecular probes are essential for diagnosing and treating complex diseases. The compound’s piperidine backbone further enhances its utility, as this heterocycle is a common pharmacophore in CNS-targeting drugs.

In the context of AI-driven drug discovery, 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one has garnered attention for its potential in high-throughput screening. Computational models often highlight its compatibility with enzyme inhibitors and receptor modulators, making it a candidate for virtual libraries. This aligns with the growing demand for synthetic building blocks that accelerate lead optimization in pharmaceutical R&D.

The compound’s hydroxyethyl side chain also contributes to its solubility and reactivity, addressing a key challenge in small-molecule drug design. Recent studies emphasize the importance of polar functional groups in improving bioavailability, a topic frequently searched by chemists and pharmacologists. Furthermore, its stability under physiological conditions makes it suitable for in vivo applications, a hot topic in translational research.

From a synthetic perspective, 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one is synthesized via multistep organic reactions, often involving N-functionalization of piperidine derivatives. This process is of interest to organic chemists exploring green chemistry alternatives, as reducing waste and improving yields remain critical in industrial-scale production. The compound’s CAS No. 2098079-82-2 ensures precise identification in regulatory and commercial databases, a detail often queried by procurement specialists.

In summary, 2-Azido-1-(3-(1-hydroxyethyl)piperidin-1-yl)ethan-1-one represents a convergence of cutting-edge chemistry and biomedical innovation. Its applications span drug discovery, diagnostic tools, and material science, reflecting the interdisciplinary nature of modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing personalized therapeutics and smart biomaterials.